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Compound of Interest

Compound Name: 3-Hexene

cat. No.: 812438300

An In-Depth Technical Guide to the Structural Isomers and Properties of 3-Hexene

Introduction

3-Hexene, a hydrocarbon with the chemical formula CeH12, is an alkene featuring a carbon-
carbon double bond between the third and fourth carbon atoms of its six-carbon chain. Due to
the restricted rotation around this double bond, 3-hexene exists as two distinct geometric
iIsomers: cis-(Z)-3-hexene and trans-(E)-3-hexene. These isomers share the same molecular
formula and connectivity but differ in the spatial arrangement of their substituent groups. This
guide provides a comprehensive overview of the structural isomers of 3-hexene, their
physicochemical properties, key chemical reactions, and detailed experimental protocols
relevant to researchers in chemistry and drug development.

Structural Isomers of 3-Hexene

The structural isomerism in 3-hexene is a classic example of geometric isomerism, also known
as cis-trans or (E/Z) isomerism. The two isomers are diastereomers, having different physical
properties and, in some cases, different chemical reactivity.

e (Z2)-3-Hexene (cis-3-hexene): In this isomer, the two ethyl groups (CH2CHs) attached to the
double-bonded carbons are on the same side of the double bond.

» (E)-3-Hexene (trans-3-hexene): In this isomer, the two ethyl groups are on opposite sides of
the double bond.

Below is a diagram illustrating the structures of these two isomers.
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Stereoselective Synthesis of 3-Hexene Isomers

3-Hexyne
(CH3CH2C=CCH2CH3)

Hz, Lindlar's Catalyst Na, lig. NH3
(syn-addition) anti-addition)
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Ozonolysis of 3-Hexene

3-Hexene
(cis or trans)

1.0s3
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2. (CHs)2S or Zn/H20
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2x Propanal
(CH3CH2CHO)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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